Cas no 1375069-39-8 (4-Amino-3-(tert-butylamino)-2-methylbenzonitrile)

• Product Name: 4-Amino-3-(tert-butylamino)-2-methylbenzonitrile
• CAS No: 1375069-39-8
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD22493372
• CID: 2093538
• PubChem ID: 71744322
• Update Time: 2025-04-21

4-Amino-3-(tert-butylamino)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(tert-butylamino)-2-methylbenzonitrile
• SC4313
• DTXSID10857461
• 1375069-39-8
• DB-349087

• MDL： MFCD22493372
• Inchi： 1S/C12H17N3/c1-8-9(7-13)5-6-10(14)11(8)15-12(2,3)4/h5-6,15H,14H2,1-4H3
• InChI Key： IKBGPBWYFHBVPV-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=C(C#N)C=1C)N)C(C)(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes